(5-Bromo-3-thienyl)urea

• Molecular Formula: C5H5BrN2OS
• Molecular Weight: 221.08 g/mol
• IUPAC Name: (5-bromothiophen-3-yl)urea
• InChI: InChI=1S/C5H5BrN2OS/c6-4-1-3(2-10-4)8-5(7)9/h1-2H,(H3,7,8,9)
• InChI Key: BQPXKYIYXJVLMT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1NC(=O)N)Br

Description

(5-Bromo-3-thienyl)urea is a useful research compound. Its molecular formula is C5H5BrN2OS and its molecular weight is 221.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere N,N-diisopropylethylamine (0.390 g, 3 mmol) was added to the solution of 5-bromothiophene-3-carboxylic acid (0.207 g, 1 mmol) and diphenylphosphoryl azide (DPPA) (0.330 g, 1.2 mmol) in dioxane (5 ml) at rt. After stirring for 30 min, the mixture was heated at 85 for 1.5 h. After the mixture cooled down to rt, 0.5 M of ammonia solution in dioxane (12 ml) was added. 30 min's later, the solvents was removed and the resulting residue was purified by silica gel chromography with CH2Cl2/MeOH combinations to give (5-bromo-3-thienyl)urea (0.072 g) in 32% yield. 1H NMR (300 MHz, DMSO-d6) δ ppm 8.80 (s, 1H), 7.09 (s, 2H), 5.87 (s, 2H). MS (ESI): found [M+H]+, 223.0.